Cas no 18591-83-8 (3,5-Dimethylpyrrolidin-2-one)

• Product Name: 3,5-Dimethylpyrrolidin-2-one
• CAS No: 18591-83-8
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD19217773
• CID: 4624488
• PubChem ID: 14809959
• Update Time: 2024-03-01

3,5-Dimethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethylpyrrolidin-2-one
• 3,5-dimethyl-2-pyrrolidinone
• Z1203733105
• 3,5-Dimethylpyrrolidin-2-one

• MDL： MFCD19217773
• Inchi： 1S/C6H11NO/c1-4-3-5(2)7-6(4)8/h4-5H,3H2,1-2H3,(H,7,8)
• InChI Key： XKDPBYCPNJRCSM-UHFFFAOYSA-N
• SMILES： O=C1C(C)CC(C)N1

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones